Cas no 2098133-53-8 (methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate)

• Product Name: methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate
• CAS No: 2098133-53-8
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5729165
• PubChem ID: 121214763
• Update Time: 2025-11-01

methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate Chemical and Physical Properties

Names and Identifiers

• methyl 2-imidazo[1,2-b]pyrazol-1-ylethanimidate
• AKOS026725341
• methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate
• F2198-7493
• 2098133-53-8
• 1H-Imidazo[1,2-b]pyrazole-1-ethanimidic acid, methyl ester

• Inchi： 1S/C8H10N4O/c1-13-7(9)6-11-4-5-12-8(11)2-3-10-12/h2-5,9H,6H2,1H3
• InChI Key： OITXYXAXXYFTNL-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C=CN2C1=CC=N2)=N

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 7.24±0.70(Predicted)

Additional information on methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate

Methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate: An Overview of CAS No. 2098133-53-8

Methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate (CAS No. 2098133-53-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazopyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate consists of a central imidazopyrazole core linked to an acetimidate moiety. The imidazopyrazole scaffold is a privileged structure in drug discovery, often found in compounds with high potency and selectivity. The acetimidate group adds further functional diversity, potentially enhancing the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate has shown promising antiviral activity against several viral strains. A research team from the University of California demonstrated that this compound effectively inhibits the replication of influenza virus by targeting key viral enzymes. This finding opens up new avenues for developing antiviral drugs that can combat emerging viral threats.

The anticancer potential of methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate has also been explored in preclinical studies. Research conducted at the National Cancer Institute revealed that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

Beyond its therapeutic applications, methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate is also an important intermediate in organic synthesis. Its versatile reactivity makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. Chemists can leverage its unique properties to design and synthesize novel compounds for drug discovery and development.

The synthesis of methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the imidazopyrazole core through cyclization reactions and subsequent functionalization to introduce the acetimidate group. Recent advancements in synthetic methodologies have improved the efficiency and scalability of these processes, making it easier to produce this compound on a larger scale.

In conclusion, methyl 2-(1H-imidazo[1,2-b]pyrazol-1-yl)acetimidate (CAS No. 2098133-53-8) is a multifaceted compound with significant potential in medicinal chemistry and organic synthesis. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.